Cas no 2228086-33-5 (methyl 2-amino-3,3-dimethylheptanoate)

• Product Name: methyl 2-amino-3,3-dimethylheptanoate
• CAS No: 2228086-33-5
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5913769
• PubChem ID: 165624113
• Update Time: 2025-10-23

methyl 2-amino-3,3-dimethylheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3,3-dimethylheptanoate
• EN300-1798140
• 2228086-33-5

• Inchi： 1S/C10H21NO2/c1-5-6-7-10(2,3)8(11)9(12)13-4/h8H,5-7,11H2,1-4H3
• InChI Key： JYZGOCHOSKOKMT-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)CCCC)N)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3,3-dimethylheptanoate

Introduction to Methyl 2-amino-3,3-dimethylheptanoate (CAS No. 2228086-33-5)

Methyl 2-amino-3,3-dimethylheptanoate, with the chemical formula C₁₀H₂₁NO₂ and CAS number 2228086-33-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amino esters, which are widely recognized for their diverse biological activities and potential applications in drug development.

The structure of Methyl 2-amino-3,3-dimethylheptanoate features a branched-chain amino acid derivative, characterized by a methyl group at the third carbon position and an ester group at the terminal carbon. This unique structural configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further biological investigation.

In recent years, there has been growing interest in the development of novel amino acid-based compounds due to their potential therapeutic benefits. Methyl 2-amino-3,3-dimethylheptanoate has been studied for its potential role in modulating various biological pathways. For instance, research has suggested that this compound may interact with enzymes and receptors involved in metabolic regulation, making it a candidate for applications in obesity and diabetes management.

One of the most compelling aspects of Methyl 2-amino-3,3-dimethylheptanoate is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used to synthesize derivatives with enhanced pharmacological properties. The ester group in its structure can be readily modified through various chemical reactions, allowing for the creation of libraries of compounds that can be screened for biological activity.

The synthesis of Methyl 2-amino-3,3-dimethylheptanoate typically involves the reaction of 3,3-dimethylheptanoic acid with methanol in the presence of an acid catalyst. This reaction is a classic example of esterification, a fundamental process in organic chemistry. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the product, making optimization a critical step in its production.

The biological activity of Methyl 2-amino-3,3-dimethylheptanoate has been explored in several preclinical studies. These studies have shown that it may have effects on neurotransmitter systems, particularly those involving GABA (gamma-aminobutyric acid) receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal excitability. Modulation of GABAergic pathways has been implicated in various neurological disorders, suggesting that Methyl 2-amino-3,3-dimethylheptanoate could have therapeutic applications in conditions such as anxiety and epilepsy.

In addition to its potential neurological effects, Methyl 2-amino-3,3-dimethylheptanoate has also been investigated for its metabolic properties. Some preliminary studies suggest that it may influence lipid metabolism by interacting with enzymes involved in fatty acid synthesis and oxidation. This makes it an interesting candidate for research into metabolic disorders such as hyperlipidemia and non-alcoholic fatty liver disease.

The chemical stability of Methyl 2-amino-3,3-dimethylheptanoate is another important consideration in its application. As an ester derivative, it is susceptible to hydrolysis under acidic or basic conditions. Therefore, proper storage conditions and handling protocols must be followed to ensure its integrity during use. Stability studies have shown that when stored at room temperature in an inert atmosphere, the compound remains stable for extended periods.

The analytical characterization of Methyl 2-amino-3,3-dimethylheptanoate is essential for quality control and research purposes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm its identity and purity. These analytical methods provide detailed information about its molecular structure and help ensure that the compound meets the required specifications for various applications.

The future prospects of Methyl 2-amino-3,3-dimethylheptanoate are promising given its unique structural features and potential biological activities. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic applications. Collaborative efforts between synthetic chemists and biologists are crucial for translating these findings into tangible benefits for patients.

In conclusion, Methyl 2-amino-3,3-dimethylheptanoate(CAS No. 2228086-33-5) is a compound with significant potential in pharmaceutical research and development. Its structural characteristics make it a versatile intermediate for synthesizing more complex molecules, while its biological activities suggest possible applications in managing neurological and metabolic disorders. Continued investigation into this compound will likely yield valuable insights into new therapeutic strategies.